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Introduction

Lactose monohydrate is a cornerstone excipient in the pharmaceutical industry, widely utilized
in oral and inhalation drug formulations. Its biocompatibility, chemical stability, and cost-
effectiveness make it a preferred choice.[1] Spray drying is a particle engineering technique
that transforms a liquid feed into a dry powder, offering precise control over particle size,
morphology, and solid-state properties.[2][3] This document provides detailed application notes
and protocols for the spray drying of lactose monohydrate, focusing on producing powders with
characteristics suitable for various pharmaceutical applications, particularly for direct
compression in tableting and as carriers in dry powder inhalers (DPIs).[4][5]

Spray-dried lactose typically consists of spherical agglomerates of fine a-lactose monohydrate
crystals embedded in an amorphous lactose matrix.[4][6] This unique structure imparts
excellent flowability and compressibility.[6][7] The ratio of crystalline to amorphous content is a
critical quality attribute that can be modulated by the spray drying process and significantly
influences the final product's performance, including stability and compaction behavior.[4][8][9]
While spray drying a lactose solution often yields a largely amorphous and moisture-sensitive
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product, spray drying a suspension of crystalline lactose can produce a more stable powder.[2]
[10][11]

Principles of Spray Drying

Spray drying is a continuous process that involves the atomization of a liquid feed into fine
droplets within a hot drying gas medium. The fundamental steps include:

o Feed Preparation: Preparation of a lactose solution or a suspension of crystalline lactose
monohydrate in a suitable solvent (e.g., water, ethanol, isopropanol).[2][10][11]

o Atomization: The liquid feed is dispersed into a spray of fine droplets using an atomizer (e.g.,
two-fluid nozzle, rotary atomizer). This step is critical as it largely determines the final particle
size.

» Drying: The atomized droplets are introduced into a drying chamber where they come into
contact with a hot stream of drying gas (typically air or nitrogen). The high surface area of the
droplets facilitates rapid evaporation of the solvent.

» Particle Formation and Collection: As the solvent evaporates, solid particles are formed.
These particles are then separated from the drying gas, typically using a cyclone separator,
and collected for further processing.

The interplay of various process parameters governs the final characteristics of the spray-dried
lactose powder.

Application of Spray Drying to Lactose
Monohydrate

Spray drying of lactose monohydrate is a versatile technique employed to produce excipients
with tailored properties for specific pharmaceutical applications.

o Direct Compression Tableting: Spray-dried lactose is widely used as a filler-binder in direct
compression tablet manufacturing. The spherical shape and narrow particle size distribution
of spray-dried lactose ensure excellent powder flow, which is crucial for high-speed tableting
operations.[6] The presence of amorphous lactose contributes to its superior compressibility
compared to crystalline lactose.[6]
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o Dry Powder Inhalers (DPIs): In DPI formulations, lactose is often used as a carrier for the
active pharmaceutical ingredient (API).[1] Spray drying can produce lactose particles with a
defined patrticle size and morphology, which is critical for the aerodynamic performance of
the powder and efficient drug delivery to the lungs.[1][12] By controlling the spray drying
process, it is possible to produce particles in the optimal size range for deep lung deposition
(1-5 pm).[12]

o Co-processing of Excipients: Lactose can be spray-dried with other excipients or active
ingredients to create co-processed materials with enhanced functionalities.[2] For instance,
co-spray drying with amino acids like leucine can improve the aerosolization performance of
the powder.

Data Presentation

The following tables summarize the influence of key spray drying parameters on the properties
of lactose monohydrate powder, based on data from various studies.

Table 1: Effect of Spray Drying Process Parameters on Lactose Monohydrate Properties
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Table 2: Characterization of Spray-Dried Lactose Monohydrate from Different Feed Systems
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Experimental Protocols

This section provides detailed methodologies for the spray drying of lactose monohydrate.
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Protocol 1: Spray Drying of an Aqueous Lactose
Solution

Objective: To produce a predominantly amorphous lactose powder.

Materials and Equipment:

Lactose Monohydrate

Deionized Water

Laboratory-scale spray dryer (e.g., Biichi B-290 Mini Spray Dryer)

Magnetic stirrer and hot plate

Analytical balance

Procedure:

o Feed Solution Preparation:

o Weigh the desired amount of lactose monohydrate.

o Dissolve the lactose in deionized water with gentle heating and stirring to achieve the
target concentration (e.g., 10% w/v).

o Allow the solution to cool to room temperature before spray drying.
e Spray Dryer Setup and Operation:

o Set the spray dryer parameters. An example set of parameters is provided in the table
below.

o Start the aspirator and the heater to allow the inlet temperature to stabilize.

o Pump deionized water through the nozzle for a few minutes to ensure proper functioning
and to wet the drying chamber.
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o Switch the feed from deionized water to the lactose solution.
o Monitor the inlet and outlet temperatures throughout the process.
o Collect the dried powder from the collection vessel.

e Powder Characterization:

o Determine the process yield by weighing the collected powder.

o Characterize the powder for particle size distribution (e.g., using laser diffraction),
morphology (e.g., using scanning electron microscopy - SEM), solid-state properties (e.g.,
using X-ray powder diffraction - XRPD and differential scanning calorimetry - DSC), and
moisture content (e.g., using Karl Fischer titration).[3]

Example Spray Drying Parameters for Aqueous Solution:

Parameter Value

Inlet Temperature 130 °C

Outlet Temperature 70-80 °C (dependent on other parameters)
Feed Rate 10% of pump capacity

Aspirator Rate 100%

Atomizing Air Flow 600 L/h

Protocol 2: Spray Drying of a Lactose Monohydrate
Suspension

Objective: To produce a stable, predominantly crystalline lactose powder with good flow

properties.
Materials and Equipment:

e Micronized Lactose Monohydrate
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Deionized Water or Organic Solvent (e.g., Isopropyl Alcohol)

Laboratory-scale spray dryer

Homogenizer or sonicator

Magnetic stirrer

Analytical balance
Procedure:
o Feed Suspension Preparation:

o Prepare a saturated solution of lactose in the chosen solvent at a controlled temperature.

[8]

o Disperse the micronized lactose monohydrate in the saturated solution to form a
suspension with the desired solids content (e.g., 12 mg/mL in isopropanol or a higher
concentration in water).[11]

o Maintain the suspension under constant agitation to prevent settling of the crystals. Use a
homogenizer or sonicator to ensure a uniform dispersion if necessary.

o Keep the temperature of the suspension constant until the time of spray drying to minimize
changes in crystallinity.[8]

e Spray Dryer Setup and Operation:
o Follow the same setup and operational procedure as described in Protocol 5.1.

o Ensure the feed line is agitated or the feed is continuously stirred to maintain a
homogenous suspension during the spray drying process.

e Powder Characterization:

o Perform the same characterization analyses as described in Protocol 5.1 to evaluate the
properties of the resulting powder.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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